4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-ethylphenyl)benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-4-13-5-9-15(10-6-13)18-17(20)14-7-11-16(12-8-14)23(21,22)19(2)3/h5-12H,4H2,1-3H3,(H,18,20)
• InChI Key: KJJOIRZXGWZYPL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide, also known as DASB, is a selective serotonin transporter (SERT) ligand that is used to study the serotonin system in the brain. DASB is a useful tool for researchers to understand the mechanisms of serotonin reuptake and to develop new treatments for psychiatric disorders.

Mechanism of Action

4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide binds to the SERT protein, which is responsible for the reuptake of serotonin in the brain. By binding to this protein, 4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide prevents the reuptake of serotonin, leading to an increase in serotonin levels in the brain. This increase in serotonin can have a variety of effects on mood, anxiety, and other behaviors.
Biochemical and physiological effects:
4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide has been shown to have a variety of biochemical and physiological effects on the brain. It has been shown to increase serotonin levels in the brain, which can lead to changes in mood, anxiety, and other behaviors. It has also been shown to have an effect on the activity of other neurotransmitter systems, including dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide in lab experiments is its selectivity for the SERT protein. This allows researchers to specifically study the serotonin system in the brain without interfering with other neurotransmitter systems. However, one limitation of using 4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide is its short half-life, which can make it difficult to study long-term effects on the brain.

Future Directions

There are many future directions for research using 4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide. One area of interest is the development of new treatments for psychiatric disorders, such as depression and anxiety. 4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide can be used to study the mechanisms of these disorders and to develop new treatments that target the serotonin system in the brain. Another area of interest is the use of 4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide in imaging studies to visualize the serotonin system in the brain. This can help researchers to better understand the function of this system and to develop new diagnostic tools for psychiatric disorders.

Synthesis Methods

4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide can be synthesized using a variety of methods, including the reaction of 4-ethylphenylamine with 4-chlorobenzoyl chloride followed by reaction with dimethylsulfamoyl chloride. Another method involves the reaction of 4-ethylphenylamine with 4-bromobenzoyl chloride followed by reaction with dimethylsulfamoyl chloride.

Scientific Research Applications

4-[(dimethylamino)sulfonyl]-N-(4-ethylphenyl)benzamide is commonly used in scientific research to study the serotonin system in the brain. It is a selective SERT ligand, which means that it binds specifically to the serotonin transporter protein. This allows researchers to study the function of the serotonin system in the brain, including the regulation of mood, anxiety, and other behaviors.